1-[2-(cyclohex-1-en-1-yl)ethyl]-5-imino-4-(4-methyl-1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-3-ol

• Molecular Formula: C16H21N3OS
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 1-[2-(cyclohexen-1-yl)ethyl]-5-imino-4-(4-methyl-1,3-thiazol-2-yl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C16H21N3OS/c1-11-10-21-16(18-11)14-13(20)9-19(15(14)17)8-7-12-5-3-2-4-6-12/h5,10,17,20H,2-4,6-9H2,1H3
• InChI Key: INFSNRMDXKHFEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C2=C(CN(C2=N)CCC3=CCCCC3)O

Description

1-[2-(cyclohex-1-en-1-yl)ethyl]-5-imino-4-(4-methyl-1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-3-ol is a complex organic compound featuring a cyclohexene ring, a thiazole ring, and a pyrrole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(cyclohex-1-en-1-yl)ethyl]-5-imino-4-(4-methyl-1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-3-ol involves multiple steps. One common method includes the following steps:

Formation of the cyclohexene ring: Starting from cyclohexanone, α-bromination followed by treatment with a base can yield cyclohexene.

Synthesis of the thiazole ring: Thiazole rings can be synthesized through the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides.

Formation of the pyrrole ring: Pyrrole rings can be synthesized via the Paal-Knorr synthesis, which involves the cyclization of 1,4-dicarbonyl compounds with ammonia or primary amines.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

1-[2-(cyclohex-1-en-1-yl)ethyl]-5-imino-4-(4-methyl-1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-3-ol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogenation using N-bromosuccinimide (NBS) or nucleophilic substitution using sodium methoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or amines .

Scientific Research Applications

1-[2-(cyclohex-1-en-1-yl)ethyl]-5-imino-4-(4-methyl-1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-3-ol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[2-(cyclohex-1-en-1-yl)ethyl]-5-imino-4-(4-methyl-1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-3-ol involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to changes in cellular processes . The exact molecular targets and pathways depend on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(1-Cyclohexen-1-yl)ethyl]-4-methoxybenzeneacetamide
• 2-Cyclohexen-1-ol, 1-methyl-4-(1-methylethyl)-

Uniqueness

1-[2-(cyclohex-1-en-1-yl)ethyl]-5-imino-4-(4-methyl-1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-3-ol is unique due to its combination of a cyclohexene ring, a thiazole ring, and a pyrrole ring. This unique structure imparts specific chemical and biological properties that are not found in similar compounds .

Biological Activity

The compound 1-[2-(cyclohex-1-en-1-yl)ethyl]-5-imino-4-(4-methyl-1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-3-ol (CAS Number: 951943-02-5) is a thiazole derivative known for its diverse biological activities. Thiazole rings are recognized as effective pharmacophores due to their ability to interact with various biological targets, leading to significant therapeutic applications. This article explores the biological activity of this specific compound, focusing on its antimicrobial properties, structure-activity relationships (SAR), and relevant case studies.

Structure and Properties

The molecular structure of the compound is characterized by the following features:

• Molecular Formula : C16H21N3OS
• Molecular Weight : 303.4 g/mol

The compound contains a thiazole moiety which is critical for its biological activities. The presence of the cyclohexene group and the imino functional group further enhances its potential interactions with biological systems.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of various thiazole derivatives, including our compound of interest. The following table summarizes some key findings related to its antibacterial efficacy:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Minimum Bactericidal Concentration (MBC)
Escherichia coli	0.17 mg/mL	0.23 mg/mL
Bacillus cereus	0.23 mg/mL	0.47 mg/mL
Staphylococcus aureus	0.47 mg/mL	0.94 mg/mL
Salmonella Typhimurium	0.70 mg/mL	0.94 mg/mL

The compound exhibited moderate to good antibacterial activity against a panel of bacteria, with E. coli showing the lowest MIC values, indicating high sensitivity to the compound .

Structure-Activity Relationship (SAR)

The effectiveness of thiazole derivatives often hinges on their structural components. The following observations have been made concerning SAR for this class of compounds:

• Substituent Effects : The presence of specific substituents on the thiazole ring significantly influences antimicrobial activity. For instance, electron-withdrawing groups such as nitro groups enhance activity, while bulky groups may hinder it.
• Hydrophobic Interactions : Compounds with nonpolar hydrophobic moieties at specific positions tend to exhibit better antibacterial properties due to increased membrane permeability .

Case Studies

Several studies have explored the biological activity of thiazole derivatives similar to our compound:

• Antibacterial Efficacy : A study synthesized various thiazole derivatives and tested them against Bacillus subtilis and Staphylococcus aureus. The most active compounds showed MIC values comparable to standard antibiotics like ciprofloxacin .
• Antifungal Activity : Other research highlighted that certain thiazole derivatives demonstrated antifungal properties against Candida albicans, with MIC values ranging from 3.92 to 4.01 mM .
• Analgesic and Anti-inflammatory Properties : Some derivatives have also been assessed for analgesic and anti-inflammatory activities, showcasing the broad therapeutic potential of thiazole-containing compounds .